Diethyl [2-(cyclopropylamino)-2-oxoethyl]phosphonate

• CAS No.: 144290-26-6
• Molecular Formula: C9H18NO4P
• Molecular Weight: 235.22 g/mol
• IUPAC Name: N-cyclopropyl-2-diethoxyphosphorylacetamide
• InChI: InChI=1S/C9H18NO4P/c1-3-13-15(12,14-4-2)7-9(11)10-8-5-6-8/h8H,3-7H2,1-2H3,(H,10,11)
• InChI Key: RJLVURPNEWDHCV-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CC(=O)NC1CC1)OCC

Description

Diethyl [2-(cyclopropylamino)-2-oxoethyl]phosphonate is a useful research compound. Its molecular formula is C9H18NO4P and its molecular weight is 235.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloro-N-cyclopropylacetamide (20 g, 0.15 moles) was added in portions with stirring to triethyl phosphite (28 g, 0.17 moles, Aldrich) at 110° C. The solution was then heated to 155° C. for 30 minutes, cooled to 125° C., and the volatiles were removed by distillation under aspirator vacuum (15 mm Hg) at this temperature. The residual oil was stirred with pentane (200 mL) while cooling in an ice bath to induce crystallization. Filtration gave 5.2 g (14%) of diethyl((cyclopropylcarbamoyl)methyl)phosphonate as white crystals; m.p. 51°-56° C. The liquor was concentrated and cooled to give 25.3 g (71%) of a second crop; m.p. 50°-56° C. Recrystallization from dichloromethane/hexanes gave the analytical sample, m.p. 55°-57° C.